Cas no 301194-88-7 (N-(4-hydroxyphenyl)-N-methyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide)

• Product Name: N-(4-hydroxyphenyl)-N-methyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide
• CAS No: 301194-88-7
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 6396787
• PubChem ID: 3460570
• Update Time: 2025-08-05

N-(4-hydroxyphenyl)-N-methyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxyphenyl)-N-methyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide
• N-(4-hydroxyphenyl)-N-methyl-N-tosylbenzimidamide
• Benzenecarboximidamide, N-(4-hydroxyphenyl)-N-methyl-N'-[(4-methylphenyl)sulfonyl]-
• 301194-88-7
• N-(4-hydroxyphenyl)-N-methyl-N'-(4-methylphenyl)sulfonylbenzenecarboximidamide
• AKOS003626994
• ChemDiv3_000968
• F1340-0122
• HMS2610P20
• N-(4-hydroxyphenyl)-N-methyl-N'-tosylbenzimidamide

• Inchi： 1S/C21H20N2O3S/c1-16-8-14-20(15-9-16)27(25,26)22-21(17-6-4-3-5-7-17)23(2)18-10-12-19(24)13-11-18/h3-15,24H,1-2H3
• InChI Key： WLLSVBFZRLQFOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N=C(C1C=CC=CC=1)N(C)C1C=CC(=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 380.11946368g/mol
• Monoisotopic Mass: 380.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 573.0±60.0 °C(Predicted)
• pka: 9.34±0.15(Predicted)

Additional information on N-(4-hydroxyphenyl)-N-methyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide

Introduction to N-(4-hydroxyphenyl)-N-methyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide (CAS No. 301194-88-7)

N-(4-hydroxyphenyl)-N-methyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide, a compound with the CAS number 301194-88-7, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its imidamide and sulfonamide functional groups, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The compound's molecular formula and structural configuration contribute to its unique chemical properties, making it a valuable candidate for further research. Specifically, the presence of a 4-hydroxyphenyl moiety and a 4-methylbenzenesulfonyl group introduces both hydrophilic and lipophilic characteristics, which are crucial for optimizing bioavailability and target specificity in drug design.

In recent years, there has been growing interest in imidamide derivatives due to their demonstrated efficacy in modulating various biological pathways. The structural features of N-(4-hydroxyphenyl)-N-methyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide align well with the criteria for developing novel therapeutic agents. For instance, the hydroxyl group in the phenyl ring can engage in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the sulfonamide moiety improves metabolic stability.

Recent studies have highlighted the role of sulfonamide derivatives in inhibiting enzymes and receptors involved in inflammatory and metabolic disorders. The incorporation of a 4-methylbenzenesulfonyl group into the molecular framework of this compound suggests potential applications in addressing conditions such as diabetes, obesity, and cardiovascular diseases. Preliminary computational studies indicate that this compound may exhibit inhibitory activity against key enzymes like cyclooxygenase-2 (COX-2) and aromatase, which are implicated in pain and hormone-dependent cancers.

The synthesis of N-(4-hydroxyphenyl)-N-methyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent pharmacological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to construct the core imidamide scaffold efficiently.

Evaluation of this compound's pharmacokinetic properties is critical for determining its suitability as a drug candidate. In vitro studies have demonstrated promising results regarding its solubility, stability, and absorption characteristics. Additionally, preliminary toxicological assessments suggest that the compound exhibits low toxicity at therapeutic doses, making it a favorable candidate for further development.

The integration of computational chemistry tools has accelerated the discovery process for this compound. Molecular modeling techniques have been utilized to predict binding affinities and interactions with potential biological targets. These insights have guided optimization efforts aimed at enhancing potency and selectivity. The use of machine learning algorithms has further refined the design process by identifying structural features that correlate with improved pharmacological activity.

In conclusion, N-(4-hydroxyphenyl)-N-methyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide (CAS No. 301194-88-7) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups and favorable pharmacokinetic properties position it as a promising candidate for addressing various human health challenges. Continued research efforts are warranted to fully elucidate its potential applications in medicine.